Cas no 79794-76-6 (1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester
• CAS No: 79794-76-6
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 5688684
• Update Time: 2024-02-02

1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-, methyl ester

• Inchi： 1S/C21H22N2O2/c1-25-21(24)23-13-10-16(11-14-23)19-18-7-3-2-5-15(18)8-9-17-6-4-12-22-20(17)19/h2-7,12H,8-11,13-14H2,1H3
• InChI Key： AGNOKNMESONMLJ-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CC/C(=C2\C3=NC=CC=C3CCC3=CC=CC=C3\2)/CC1

Experimental Properties

• Density: 1.215±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 116-118 °C
• Boiling Point: 498.2±45.0 °C(Predicted)
• pka: 4.48±0.20(Predicted)